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Compound of Interest

Methyl 3-aminopyridine-4-
Compound Name:
carboxylate

Cat. No.: B145495

Methyl 3-aminopyridine-4-carboxylate: A
Technical Guide

CAS Number: 55279-30-6

This technical guide provides a comprehensive overview of Methyl 3-aminopyridine-4-
carboxylate, a pyridine derivative of interest to researchers and professionals in drug
discovery and chemical synthesis. This document collates available physicochemical data,
safety information, and representative synthetic approaches, while also highlighting areas
where public domain data is limited.

Physicochemical and Spectroscopic Data

Methyl 3-aminopyridine-4-carboxylate is a solid, pale yellow to yellow powder at room
temperature.[1] A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 55279-30-6 [11[2]

Molecular Formula C7HsN20:2 [11[2][3]

Molecular Weight 152.15 g/mol [2][3]

Appearance Pale yellow to yellow powder [1]

Melting Point 79.0-88.0 °C [1]

Boiling Point Data not available

Solubility Data not available

InChi Key XLQIGLBALINHKR- (3]
UHFFFAOYSA-N

SMILES COC(=0)C1=C(N)C=NC=C1 [11[3]

Spectroscopic Data

As of the latest search, detailed experimental spectroscopic data, including *H NMR, 3C NMR,
and mass spectrometry for Methyl 3-aminopyridine-4-carboxylate (CAS 55279-30-6), are not
readily available in the public domain. Commercial suppliers note that analytical data for this
specific product is not routinely collected.[4] For researchers requiring definitive structural
confirmation, independent analytical characterization is recommended.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl 3-aminopyridine-4-
carboxylate is not available in the cited literature, a common strategy for the synthesis of
related aminopyridine esters involves the manipulation of functional groups on the pyridine ring.
A representative protocol for a closely related isomer, Methyl 4-aminonicotinate, involves the
deprotection of a Boc-protected amine. This can serve as a conceptual starting point for a
synthetic strategy.

Representative Experimental Protocol: Synthesis of Methyl 4-aminonicotinate
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This protocol describes the removal of a tert-butoxycarbonyl (Boc) protecting group to yield the
free amine.

Materials:

Methyl 4-((tert-butoxycarbonyl)amino)nicotinate

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Methyl 4-((tert-butoxycarbonyl)amino)nicotinate (1.0 eq) is dissolved in a 1:1 (v/v) mixture of
trifluoroacetic acid and dichloromethane.

e The reaction mixture is stirred at room temperature for 2 hours.

e Reaction completion is monitored by an appropriate method (e.g., TLC).
e Upon completion, the solvent is removed under reduced pressure.

e The resulting residue is redissolved in dichloromethane.

e The organic solution is washed with a saturated sodium bicarbonate solution to neutralize
any remaining acid.

e The organic layer is then dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield the final product, Methyl 4-
aminonicotinate.[5]

Diagram 1: Representative Synthesis Workflow
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Caption: A representative workflow for the synthesis of an aminopyridine ester.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the public domain regarding the biological
activity or the involvement in any signaling pathways of Methyl 3-aminopyridine-4-
carboxylate.

However, the aminopyridine scaffold is a well-known pharmacophore present in numerous
biologically active compounds. Derivatives of aminopyridine have been investigated for a wide
range of therapeutic applications, including their use as antibacterial, antifungal, and anticancer
agents.[6][7] For example, some aminopyridine-peptide conjugates have been studied for the
treatment of neurodegenerative disorders.[8] The biological role of Methyl 3-aminopyridine-4-
carboxylate remains an area for future research.

Safety and Handling

Methyl 3-aminopyridine-4-carboxylate is classified as harmful if swallowed and may cause
skin and serious eye irritation.[5] Appropriate personal protective equipment (PPE), including
gloves, protective clothing, and eye/face protection, should be worn when handling this
compound.[5] Work should be conducted in a well-ventilated area to avoid inhalation of dust or
fumes.[5]

Table 2: GHS Hazard Information

Hazard Class Code Description
Acute toxicity, oral H302 Harmful if swallowed
Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye . Lo
L H319 Causes serious eye irritation
irritation

Specific target organ toxicity, ] o
] H335 May cause respiratory irritation
single exposure

Source:[5]

Storage: For long-term storage, it is recommended to keep the compound at -80°C for up to 6
months or at -20°C for up to 1 month, protected from light.[9] The container should be kept
tightly closed in a dry and well-ventilated place.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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